Cas no 79368-95-9 (Cefixime Ethyl Ester (Cefixime EP Impurity F))

• Product Name: Cefixime Ethyl Ester (Cefixime EP Impurity F)
• CAS No: 79368-95-9
• MF: C₁₈H₁₉N₅O₇S₂
• MW: 481.502761125565
• CID: 1063152
• PubChem ID: 14634186
• Update Time: 2024-10-27

Cefixime Ethyl Ester (Cefixime EP Impurity F) Chemical and Physical Properties

Names and Identifiers

• Cefixime Ethyl Ester (Cefixime EP Impurity F)
• Cefixime Ethyl Ester Sodium Salt (Cefixime EP Impurity F)
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-ethoxy-2-oxoethoxy)iminoacetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CEFIXIME IMPURITY- F
• (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(2-ethoxy-2-oxoethoxy)imino]acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (ACI)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)[(2-ethoxy-2-oxoethoxy)imino]acetyl]amino]-3-ethenyl-8-oxo-, [6R-[6α,7β(Z)]]- (9CI)
• DTXSID40562410
• (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-2-((2-ethoxy-2-oxoethoxy)imino)acetamido)-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 79368-95-9
• (6R,7R)-7-({(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-[(2-ethoxy-2-oxoethoxy)imino]acetyl}amino)-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(2-ethoxy-2-oxoethoxy)imino]acetyl]amino]-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid

• Inchi： 1S/C18H19N5O7S2/c1-3-8-6-31-16-12(15(26)23(16)13(8)17(27)28)21-14(25)11(9-7-32-18(19)20-9)22-30-5-10(24)29-4-2/h3,7,12,16H,1,4-6H2,2H3,(H2,19,20)(H,21,25)(H,27,28)/b22-11-/t12-,16-/m1/s1
• InChI Key： QVMFLNUARRRNPY-WGHMCSAXSA-N
• SMILES： C(C1=C(C=C)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1=CSC(N)=N1)=N\OCC(=O)OCC)(=O)O

Computed Properties

• Exact Mass: 481.07300
• Monoisotopic Mass: 481.07259031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 227Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.03 g/l) (25 º C),
• PSA: 231.27000
• LogP: 0.64200

Cefixime Ethyl Ester (Cefixime EP Impurity F) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature